5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole

• IUPAC Name: 5-bromo-3-(4-chlorophenyl)-2,1-benzoxazole
• InChI: InChI=1S/C13H7BrClNO/c14-9-3-6-12-11(7-9)13(17-16-12)8-1-4-10(15)5-2-8/h1-7H
• InChI Key: XPEAUKHERPSOLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3C=C(C=CC3=NO2)Br)Cl
• Molecular Formula: C13H7BrClNO
• DSSTOX Substance ID: DTXSID20237250
• Molecular Weight: 308.56 g/mol
• CAS RN: 887-90-1

Description

5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole, also known as BCI, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. BCI is a member of the benzisoxazole family, which has been studied extensively for its pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity

5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole and its derivatives have been synthesized and studied for their biological activities. For instance, derivatives of this compound have shown potential in antitubercular and antimicrobial activities, which highlights their significance in medical research and drug development (Popat, Nimavat, Kachhadia, & Joshi, 2004).

Crystal Structure Analysis

The crystal structure analysis of related compounds helps in understanding their chemical and physical properties. Studies involving X-ray crystallography provide insights into the molecular conformation and stability, which are essential for drug design and other applications (Al-Hourani et al., 2015).

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy has been used to study 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole derivatives. This technique provides valuable information on the electronic environment and molecular structure, which is crucial for understanding the reactivity and properties of these compounds (Yu et al., 2015).

Anticancer Evaluation

Derivatives of 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole have been evaluated for their anticancer properties. This research is significant in the development of new therapeutic agents for cancer treatment (Noolvi et al., 2011).

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole derivatives with biological targets. This research is fundamental in the field of drug discovery, as it helps in predicting the efficacy and potential applications of these compounds (Banu et al., 2011).

Synthetic Methods Development

Research has also focused on developing efficient synthetic methods for derivatives of 5-Bromo-3-(4-chlorophenyl)-2,1-benzisoxazole. These studies contribute to the advancement of synthetic chemistry and facilitate the production of these compounds for various applications (Arava et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It is known that the compound is involved in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The suzuki–miyaura cross-coupling reaction, which the compound is involved in, is a key process in organic synthesis .

Result of Action

Similar compounds have been known to exhibit various biological and pharmacological activities .

Action Environment

It is known that the success of the suzuki–miyaura cross-coupling reaction, which the compound is involved in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .